REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4](B(O)O)[CH:5]=[CH:6][CH:7]=1.COCCOC.[Cl:17][C:18]1[CH:23]=[C:22](Cl)[N:21]=[CH:20][N:19]=1>O>[Cl:17][C:18]1[CH:23]=[C:22]([C:4]2[CH:5]=[CH:6][CH:7]=[C:2]([F:1])[CH:3]=2)[N:21]=[CH:20][N:19]=1
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Name
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tetrakistriphenylphosphine palladium
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Quantity
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0.303 g
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Type
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reactant
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Smiles
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Name
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Quantity
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1.344 g
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Type
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reactant
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Smiles
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FC=1C=C(C=CC1)B(O)O
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Name
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tripotassium phosphate n-hydrate
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Quantity
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3.707 g
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Type
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reactant
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Smiles
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Name
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Quantity
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36 mL
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Type
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reactant
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Smiles
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COCCOC
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Name
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Quantity
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1.301 g
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Type
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reactant
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Smiles
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ClC1=NC=NC(=C1)Cl
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Name
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Quantity
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9 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Type
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CUSTOM
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Details
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by stirring at 80° C. under an atmosphere of a nitrogen gas for 7 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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were added
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Type
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WAIT
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Details
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The reaction mixture was then left
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Type
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TEMPERATURE
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Details
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for cooling to room temperature
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Type
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EXTRACTION
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Details
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was extracted with ethyl acetate
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Type
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WASH
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Details
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The organic layer was washed with a saturated aqueous sodium chloride solution
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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Type
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CONCENTRATION
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Details
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concentrated
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Reaction Time |
7 h |
Name
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Type
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product
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Smiles
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ClC1=NC=NC(=C1)C1=CC(=CC=C1)F
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Type | Value | Analysis |
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AMOUNT: MASS | 0.45 g | |
YIELD: CALCULATEDPERCENTYIELD | 24.7% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |